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Compound of Interest

3-(2-fluorophenyl)-1H-pyrazole-4-
Compound Name:

carbaldehyde
CAS No.: 879996-62-0
Cat. No.: B3431034

Get Quote

Executive Summary & Immediate Action

Do not dispose of this compound down the drain. 3-(2-fluorophenyl)-1H-pyrazole-4-
carbaldehyde is a fluorinated organic heterocycle.[1] Like many pyrazole derivatives used in
medicinal chemistry, it poses risks of aquatic toxicity and potential skin/respiratory sensitization.

Immediate Disposal Directive:

e Solids: Segregate into Hazardous Solid Waste.

¢ Solutions: Segregate into Halogenated Organic Solvent Waste.

¢ Spills: Contain with inert absorbent (vermiculite/sand).[2] Do not use water to flush.

Chemical Profile & Hazard Assessment

Understanding the chemical nature of the waste is the first step in compliant disposal. This
compound belongs to a class of fluorinated phenyl-pyrazoles often used as pharmacophores.
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Property Details

Chemical Name 3-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde
Molecular Formula C10H7FN20

Molecular Weight 190.17 g/mol

) Aldehyde (-CHO), Pyrazole ring, Fluorinated
Functional Groups o
aromatic ring

Physical State Solid (typically off-white to pale yellow powder)

Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT
Key Hazards SE 3 (H335).[4] Potential Aquatic Chronic
Toxicity.

Aldehyde group is susceptible to oxidation.

o Fluorine-carbon bond is stable but requires
Reactivity ) o ]

high-temperature incineration for complete

destruction.

> Note on CAS: While the 4-fluorophenyl isomer (CAS 306936-57-2) and 3-fluorophenyl isomer
(CAS 936940-82-8) are common, the 2-fluorophenyl isomer is a specific positional isomer.
Treat all fluorophenyl pyrazole aldehydes with the same high-caution disposal protocols
described below.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Improper segregation is the leading cause of waste
rejection by EHS (Environmental Health & Safety) departments.

Waste Stream Classification

Because this molecule contains a fluorine atom, it must be treated as Halogenated Waste.

o Why? Halogenated compounds (F, Cl, Br, I) require specific incineration conditions
(scrubbers) to neutralize acidic byproducts like Hydrogen Fluoride (HF). Mixing this with non-
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halogenated solvents (like acetone or ethanol) complicates the downstream fuel-blending
process.

Deactivation (Optional but Recommended for
Glassware)

For glassware containing trace residues, an oxidative quench can convert the reactive
aldehyde into a less reactive carboxylic acid before final cleaning.

¢ Protocol: Rinse glassware with a dilute aqueous solution of Potassium Permanganate
(KMnOea) or dilute Hydrogen Peroxide (H2032) in a fume hood.

¢ Result: Converts the aldehyde to 3-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid.

» Disposal of Rinsate: Collect this rinsate as Aqueous Chemical Waste (Heavy Metal if KMNOa4
is used).

Disposal Protocols (Step-by-Step)
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicability: Expired stock, weighing papers, contaminated gloves, spill cleanup materials.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear
glass jar with a Teflon-lined screw cap.

o Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Write fully: "3-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde & Debris".
o Hazard Checkboxes: Check "Toxic" and "Irritant”.[5]

o Transfer: Transfer solids carefully to avoid dust generation. If the solid is fine powder,
perform transfer inside a fume hood.

e Sealing: Cap tightly. Do not leave the container open in the hood.
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Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Applicability: NMR samples, reaction filtrates, HPLC waste.
e Segregation: Pour into the Halogenated Solvent Waste carboy.
o Critical: Do not pour into the "Non-Halogenated" or "Flammables Only" carboy.

» Compatibility Check: Ensure the waste stream does not contain strong oxidizers (like
concentrated nitric acid) which could react with the organic pyrazole framework.

» Labeling: Update the carboy log sheet.

o Entry: "Fluorinated Pyrazole Aldehyde Solution (<1%)".

Protocol C: Syringes and Sharps

e Triple Rinse: Draw solvent (e.g., acetone) into the syringe and expel into the Halogenated
Liquid Waste container. Repeat 3 times.

o Disposal: Place the rinsed needle/syringe directly into a Puncture-Proof Sharps Container.
Do not recap needles.

Waste Segregation Decision Tree

Visualizing the workflow ensures compliance and safety.
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Waste Generation:
3-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde

Physical State?
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated pyrazole waste streams.
Emergency Spill Response

Scenario: You drop a 5g bottle of the solid powder on the lab floor.

o Alert & Isolate: Warn nearby colleagues. Mark the area.

* PPE Up: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
If dust is visible in the air, use an N95 respirator.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3431034/docs?utm_src=pdf-body-img#standard-operating-procedure-disposal-of-3-2-fluorophenyl-1h-pyrazole-4-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Contain: Cover the powder gently with wet paper towels (dampened with water or ethanol) to
prevent dust from becoming airborne.

Collect: Scoop the damp powder and towels into a wide-mouth hazardous waste jar.

Clean: Wipe the surface with soap and water 3 times. Place all wipes in the same waste jar.

Report: Notify your lab manager or EHS officer.

Regulatory Compliance (US Focus)
» RCRA Classification: This specific compound is likely not "Listed" (P or U list) by the EPA

explicitly. However, it is a Characteristic Waste if it exhibits toxicity.

» Waste Code: If not strictly toxic by TCLP, it defaults to the solvent it is dissolved in (e.g.,
FO03 for spent non-halogenated solvents mixed with it, or DOO1 for ignitable).

» Best Practice: Always tag as "Non-RCRA Regulated Hazardous Waste" if no specific code
applies, but never treat as non-hazardous trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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